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Clinical Evidence in JAKi-Experienced Patients

The table below summarizes key efficacy data for momelotinib in JAK inhibitor-experienced patients from

pivotal Phase 3 trials.

Trial
Name

Study Design & Patient
Population

Key Efficacy Findings in JAKi-
Experienced Patients

Citation

| MOMENTUM | JAKi-exp patients with anemia randomized to MMB (200 mg QD) vs. danazol (300 mg

BID) for 24 weeks; primary endpoint: TSS response. | - TSS Response: 25% vs. 9% (danazol)

TI Rate: 30% vs. 20% (danazol)
SV Reduction ≥35%: 40% vs. 6% (danazol) | [1] [2] | | SIMPLIFY-2 | JAKi-exp patients randomized to

MMB (200 mg QD) vs. Best Available Therapy (BAT; 88.5% ruxolitinib) for 24 weeks; primary
endpoint: SV reduction ≥35%. | - SV Reduction ≥35%: 7% vs. 6% (BAT) [non-significant]

TI Rate: 43% vs. 21% (BAT) | [1] |

Abbreviations: JAKi-exp: JAK inhibitor-experienced; MMB: Momelotinib; QD: once daily; BID: twice

daily; TSS: Total Symptom Score; TI: Transfusion Independence; SV: Spleen Volume; BAT: Best Available

Therapy.
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Safety Profile & Management Guidelines

Long-term integrated safety data from 725 patients across clinical trials show that momelotinib's adverse

events (AEs) are mostly grade 1 or 2, non-cumulative, and associated with low discontinuation rates [1]. The

following guide addresses common AEs and management.

Adverse Event /
Issue

Incidence &
Characteristics

Management & Dose Modification
Guidelines

| Thrombocytopenia | - Any grade: 25%

Grade ≥3: Not specified
Most common reason for discontinuation (4%) [1] | - Baseline ≥100 x 10⁹/L: ↓ to 150 mg for platelets

20-<50 x 10⁹/L; interrupt until ≥50 x 10⁹/L for <20 x 10⁹/L, then restart 50 mg below last dose.
Baseline <50 x 10⁹/L: Interrupt for <20 x 10⁹/L until recovery to baseline, restart 50 mg below last

dose [3]. | | Anemia | Any grade: 23% [1] | Note: Momelotinib has demonstrated benefits in
improving anemia and reducing transfusion burden. No specific dose modifications for anemia are

listed; manage supportively [1] [4]. | | Diarrhea | - Any grade: 27%
Grade ≥3: 3% [1] | Typically manageable; provide supportive care. For Grade 3 or higher, interrupt

until resolves to ≤Grade 1, then restart at a reduced dose [3]. | | Hepatotoxicity | - Any grade
ALT/AST elevation: 23-24%

Grade 3/4: 1-1.5% [3] [5] | - For ALT/AST >5x ULN or bilirubin >2x ULN: Interrupt dose. Restart at a
reduced dose (50 mg below) only after levels resolve to ≤2x ULN/baseline and bilirubin to ≤1.5x

ULN/baseline.
Permanently discontinue if recurrence [3]. | | Neutropenia | - Any grade: 7%

Severe (ANC <0.5 x 10⁹/L): 2% [1] [3] | - ANC <0.5 x 10⁹/L: Interrupt treatment until ANC ≥0.75 x
10⁹/L, then restart at a reduced dose (50 mg below last given dose) [3]. | | Infections | - Any infection:

38%
Serious infections: 13% [3] [5] | Delay starting therapy in patients with active infections. Monitor for

signs/symptoms and initiate appropriate treatment promptly [3] [5]. | | Peripheral Neuropathy | Not
quantified in pooled analysis; incidence did not increase over time [1] | Monitor patients for symptoms.

The analysis noted no cumulative toxicity [1]. |

Mechanism of Action & Signaling Pathways
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Momelotinib's unique activity in anemic patients is due to its dual inhibitory profile. The diagram below

illustrates its key targets and downstream effects.
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Diagram Explanation: Momelotinib simultaneously inhibits ACVR1 and JAK1/JAK2.

JAK1/JAK2 Inhibition: Suppresses pro-inflammatory cytokine signaling, leading to reductions in
splenomegaly and constitutional symptoms [1] [4].

ACVR1 Inhibition: Blocks the activin receptor, a key regulator of iron homeostasis. This reduces the
production of the hormone hepcidin in the liver, which subsequently increases circulating iron
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availability for erythropoiesis in the bone marrow. This unique mechanism underlines momelotinib's

ability to improve anemia [1] [4] [2].

Key Considerations for Researchers

Patient Selection: Momelotinib is particularly suited for the subset of JAKi-experienced patients

who struggle with significant, transfusion-requiring anemia, as it uniquely addresses this unmet need
[4] [2].

Combination Potential: The distinct mechanism of ACVR1 inhibition opens avenues for research
beyond myelofibrosis, such as in myelodysplastic syndromes (MDS) with ring sideroblasts, where

iron-restricted erythropoiesis is also a feature [4].
Long-Term Safety: Integrated analysis confirms that momelotinib's safety profile is consistent over

time, with no evidence of cumulative toxicity. This is an important consideration for long-term
treatment plans and clinical trial design [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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